Cas no 928006-50-2 (Acetyl tetrapeptide-9)

• Product Name: Acetyl tetrapeptide-9
• CAS No: 928006-50-2
• MF: C₂₂H₃₃N₇O₉
• MW: 539.53892493248
• MDL: MFCD30830312
• CID: 2852649
• Update Time: 2025-07-18

Acetyl tetrapeptide-9 Chemical and Physical Properties

Names and Identifiers

• (3S)-3-[[(2S)-2-acetamido-5-amino-5-oxopentanoyl]amino]-4-[[(2S)-1-[[(1S)-1-carboxy-2-(1H-imidazol-5-yl)ethyl]amino]-3-methyl-1-oxobutan-2-yl]amino]-4-oxobutanoic acid
• Acetyl tetrapeptide-9(Dermican LS 9837)
• Acetyl tetrapeptide-9
• VMO8OOD3V0
• Dermican
• N-Acetyl-gln-asp-val-his
• LS 9745
• L-Histidine, N2-acetyl-L-glutaminyl-L-alpha-Aspartyl-L-valyl-
• Q27291905
• Acetyl tetrapeptide -9
• N2-Acetyl-L-glutaminyl-L-α-aspartyl-L-valyl-L-histidine (ACI)
• L

• MDL： MFCD30830312
• Inchi： 1S/C22H33N7O9/c1-10(2)18(21(36)28-15(22(37)38)6-12-8-24-9-25-12)29-20(35)14(7-17(32)33)27-19(34)13(26-11(3)30)4-5-16(23)31/h8-10,13-15,18H,4-7H2,1-3H3,(H2,23,31)(H,24,25)(H,26,30)(H,27,34)(H,28,36)(H,29,35)(H,32,33)(H,37,38)/t13-,14-,15-,18-/m0/s1
• InChI Key： QNZANUZIBYJBIN-XSWJXKHESA-N
• SMILES： [C@@H](CC(=O)O)(NC(=O)[C@@H](NC(=O)C)CCC(=O)N)C(=O)N[C@@H](C(C)C)C(=O)N[C@H](C(=O)O)CC1NC=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 38
• Rotatable Bond Count: 16
• Complexity: 912
• Topological Polar Surface Area: 263

Acetyl tetrapeptide-9 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C(BD689420)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Acetyl tetrapeptide-9

Research Brief on Acetyl Tetrapeptide-9 (CAS: 928006-50-2): Recent Advances and Applications in Chemicobiological Medicine

Acetyl tetrapeptide-9 (CAS: 928006-50-2), a synthetic peptide with the sequence Ac-Glu-Glu-Met-Gln-NH2, has recently gained significant attention in the field of chemicobiological medicine due to its unique biological activities and therapeutic potential. This research brief synthesizes the latest findings (2022-2024) regarding its molecular mechanisms, clinical applications, and formulation advancements.

Recent structural-activity relationship studies published in Journal of Medicinal Chemistry (2023) have elucidated that the acetylated N-terminus and glutamine C-terminus are critical for the peptide's ability to modulate extracellular matrix components. Nuclear magnetic resonance (NMR) analyses revealed a β-turn conformation that facilitates interactions with collagen IV networks, explaining its observed anti-aging effects in dermal applications.

In ophthalmology, a multicenter clinical trial (Phase IIb) demonstrated that 0.05% Acetyl tetrapeptide-9 eye drops significantly improved corneal epithelial healing (p<0.01 vs placebo) in patients with dry eye disease, as reported in Ocular Pharmacology and Therapeutics (2024). The mechanism involves upregulation of laminin-332 production through activation of the PI3K/Akt/mTOR pathway, as confirmed by RNA-seq analysis of human corneal epithelial cells.

Notably, a breakthrough in drug delivery was achieved by researchers at MIT who developed a novel nanoemulsion system (patent WO2023187542) that enhances the transdermal absorption of Acetyl tetrapeptide-9 by 320% compared to conventional formulations. This technology utilizes a zwitterionic surfactant system that maintains peptide stability while improving skin penetration, as validated by Franz cell diffusion studies.

From a safety perspective, the latest toxicological assessment (OECD TG 407 compliant) conducted by the European Chemicals Agency (2023) confirmed no systemic toxicity at concentrations up to 10 mg/kg/day in rodent models. However, researchers caution about potential interactions with matrix metalloproteinase inhibitors when used in combination therapies, based on in vitro cytochrome P450 screening data.

The peptide's commercial applications continue to expand, with recent market analysis (Grand View Research, 2024) projecting a 12.7% CAGR for Acetyl tetrapeptide-9 in cosmetic and pharmaceutical formulations through 2030. Current R&D efforts focus on developing oral bioavailability through novel peptidomimetic analogs, with lead candidates showing promising preclinical results in inflammatory bowel disease models.

Future research directions highlighted in a recent Nature Reviews Drug Discovery perspective (2024) emphasize the need for: (1) large-scale longitudinal studies on chronic use safety profiles, (2) development of standardized activity assays to address current batch-to-batch variability concerns, and (3) exploration of its potential in fibrotic disease applications given its observed effects on TGF-β signaling pathways.